N-[4-cyano-1-(4,6-dimethyl-2-pyrimidinyl)-1H-pyrazol-5-yl]-1-naphthamide

• IUPAC Name: N-[4-cyano-2-(4,6-dimethylpyrimidin-2-yl)pyrazol-3-yl]naphthalene-1-carboxamide
• InChI: InChI=1S/C21H16N6O/c1-13-10-14(2)25-21(24-13)27-19(16(11-22)12-23-27)26-20(28)18-9-5-7-15-6-3-4-8-17(15)18/h3-10,12H,1-2H3,(H,26,28)
• InChI Key: FJFLYFMSTNKZKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2C(=C(C=N2)C#N)NC(=O)C3=CC=CC4=CC=CC=C43)C
• Molecular Formula: C21H16N6O
• Molecular Weight: 368.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-[4-cyano-1-(4,6-dimethyl-2-pyrimidinyl)-1H-pyrazol-5-yl]-1-naphthamide involves several key steps, including cyclization and condensation reactions. For instance, derivatives of 6-aryl-1H-pyrazolo[3,4-d]pyrimidin-4[5H]-ones are synthesized from the reaction of 5-amino-1-phenyl-1H-pyrazolo-4-carboxamide with aromatic aldehyde in the presence of heteropolyacids, showing the complex synthesis pathways for compounds in this category (Heravi et al., 2007).

Molecular Structure Analysis

Structural analysis of compounds similar to N-[4-cyano-1-(4,6-dimethyl-2-pyrimidinyl)-1H-pyrazol-5-yl]-1-naphthamide involves advanced techniques like X-ray crystallography and NMR spectroscopy. The molecular structure is crucial for understanding the compound's chemical behavior and reactivity. For example, studies on sterically hindered pyran derivatives highlight the importance of molecular geometry in determining the properties and reactivity of such compounds (Nesterov et al., 2007).

Chemical Reactions and Properties

The chemical reactions involving N-[4-cyano-1-(4,6-dimethyl-2-pyrimidinyl)-1H-pyrazol-5-yl]-1-naphthamide and its derivatives can be complex, involving nucleophilic addition, cycloaddition, and other reaction mechanisms. These reactions lead to the formation of new compounds with diverse structures and properties. For example, the non-concerted nucleophilic [4+1] cycloaddition of (dimethylamino)methoxycarbene to arylazonicotinates demonstrates the intricate chemical reactivity of related compounds (Behbehani et al., 2013).

Scientific Research Applications

Synthesis and Chemical Transformations

Research has shown innovative approaches to synthesizing and transforming compounds related to N-[4-cyano-1-(4,6-dimethyl-2-pyrimidinyl)-1H-pyrazol-5-yl]-1-naphthamide. For instance, the cyclization of certain precursors with hydrazine hydrate has led to the formation of new ring systems, showcasing the compound's versatility in synthesizing heterocyclic compounds with potential biological activities (Bowie, Mullan, & Unsworth, 1972). Moreover, the synthesis of novel heterocyclic compounds containing a sulfonamido moiety has been reported, indicating the compound's utility in generating new chemical entities with antibacterial potential (Azab, Youssef, & El‐Bordany, 2013).

Biological Activities and Applications

Several studies have focused on the biological applications of compounds structurally related to N-[4-cyano-1-(4,6-dimethyl-2-pyrimidinyl)-1H-pyrazol-5-yl]-1-naphthamide, emphasizing their potential in treating various diseases. For example, compounds synthesized from related precursors have shown promising antitumor activities, with certain derivatives displaying significant cytotoxicity against various cancer cell lines, suggesting their potential use in cancer therapy (Refat, Fadda, & Kamal, 2015). Additionally, the antimicrobial activities of newly synthesized heterocycles incorporating the compound's moiety have been evaluated, revealing compounds with potent effects against a range of microbial pathogens, indicating their applicability in developing new antimicrobial agents (Bondock, Rabie, Etman, & Fadda, 2008).

Novel Therapeutic Agent Synthesis

The compound has also been utilized in the synthesis of novel therapeutic agents, such as a non-peptidic αvβ6 integrin inhibitor, which is currently being investigated for the treatment of idiopathic pulmonary fibrosis. This showcases the compound's role in the development of new drugs with specific target mechanisms, highlighting its importance in pharmaceutical research (Procopiou et al., 2018).